3-(4-chlorophenyl)-N-3-pyridinylacrylamide

• IUPAC Name: (E)-3-(4-chlorophenyl)-N-pyridin-3-ylprop-2-enamide
• InChI: InChI=1S/C14H11ClN2O/c15-12-6-3-11(4-7-12)5-8-14(18)17-13-2-1-9-16-10-13/h1-10H,(H,17,18)/b8-5+
• InChI Key: UZUXLFXRFWVBKY-VMPITWQZSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)C=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: C1=CC(=CN=C1)NC(=O)/C=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C14H11ClN2O
• Molecular Weight: 258.70 g/mol

Description

3-(4-chlorophenyl)-N-3-pyridinylacrylamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as CPAA and is known for its unique properties that make it useful in various research applications.

Mechanism of Action

The mechanism of action of CPAA is not fully understood. However, it is believed to work by inhibiting specific enzymes and proteins involved in various biological processes. For example, CPAA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression regulation.
Biochemical and Physiological Effects:
CPAA has various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells and inhibit their proliferation. Additionally, CPAA has been found to have antioxidant properties and can reduce oxidative stress in the body. It has also been shown to have anti-inflammatory effects and can reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

CPAA has several advantages for lab experiments. It is stable and can be easily synthesized in large quantities. Additionally, it has been extensively studied, and its properties are well understood. However, CPAA also has some limitations. It is toxic at high concentrations, and its mechanism of action is not fully understood.

Future Directions

CPAA has several potential future directions for scientific research. One area of interest is its potential use as a therapeutic agent for cancer and fungal infections. Additionally, CPAA could be further studied to better understand its mechanism of action and potential side effects. Finally, CPAA could be modified to create new compounds with improved properties for various research applications.

Synthesis Methods

CPAA can be synthesized using various methods, including the reaction of 4-chlorobenzaldehyde with pyridine-3-carboxylic acid in the presence of a base. The resulting intermediate is then reacted with acryloyl chloride to obtain CPAA. Other methods of synthesis include the reaction of 4-chlorobenzaldehyde with pyridine-3-amine, followed by the reaction with acryloyl chloride.

Scientific Research Applications

CPAA has been extensively studied for its potential use in various scientific research applications. It has been shown to have anticancer properties and can inhibit the growth of cancer cells. Additionally, CPAA has been found to have antifungal properties and can inhibit the growth of various fungal strains. It has also been shown to have anti-inflammatory properties and can reduce inflammation in the body.